Phthalides
Phthalides are a class of secondary metabolites widely found in various plants, particularly in members of the Apiaceae family such as celery and dill. These natural compounds are characterized by their bicyclic sesquiterpene structure and exhibit a range of biological activities including anti-inflammatory, antioxidant, and anti-tumor properties. Phthalides have been studied for their potential therapeutic applications due to these beneficial effects. They are also known to interact with neurotransmitter receptors in the brain, potentially influencing cognitive functions such as memory and learning. In addition to their medicinal uses, phthalides can be used in flavoring agents and natural food additives owing to their characteristic aroma and taste. Research into phthalides continues to uncover new potential applications across various fields including pharmacology, nutrition, and cosmetics.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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7-Chlorophthalide | 70097-45-9 | C8H5ClO2 |
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6-Nitrophthalide | 610-93-5 | C8H5NO4 |
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1(3H)-Isobenzofuranone, 7-hydroxy-4-methyl- | 62596-59-2 | C9H8O3 |
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5-hydroxy-3H-isobenzofuran-1-one | 55104-35-3 | C8H6O3 |
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1(3H)-Isobenzofuranone, 5-(dimethylamino)- | 65399-09-9 | C10H11NO2 |
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Meconin | 569-31-3 | C10H10O4 |
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Acetamide, 2-chloro-N-(1,3-dihydro-1-oxo-5-isobenzofuranyl)- | 612850-65-4 | C10H8ClNO3 |
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5-chloro-1,3-dihydro-2-benzofuran-1-one | 54109-03-4 | C8H5ClO2 |
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Mycophenolate Mofetil N-Oxide (EP Impurity G) | 224052-51-1 | C23H31NO8 |
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1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy- | 24953-77-3 | C9H8O4 |
Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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